Cas no 7499-15-2 (Butanoic acid,2-(aminocarbonyl)-3-methyl-2-(1-methylethyl)-)

• Product Name: Butanoic acid,2-(aminocarbonyl)-3-methyl-2-(1-methylethyl)-
• CAS No: 7499-15-2
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 573986
• PubChem ID: 348280
• Update Time: 2025-04-19

Butanoic acid,2-(aminocarbonyl)-3-methyl-2-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-(aminocarbonyl)-3-methyl-2-(1-methylethyl)-
• 2-Carbamoyl-2-isopropyl-3-methylbutanoic acid
• 2-carbamoyl-3-methyl-2-propan-2-ylbutanoic acid
• 2,2,-Diisopropyl-malonsaeure-monoamid
• 2,2-diisopropyl-malonamic acid
• 2,2-Diisopropyl-malonamidsaeure
• 2,2-Diisopropylmalonsaeuremonoamid
• 2-carbamoyl-3-methyl-2-(propan-2-yl)butanoic acid
• AC1L8973
• AC1Q1O19
• Diisopropyl-malonsaeureamid
• Malonamic acid, 2,2-diisopropyl-
• NSC407538
• 7499-15-2
• BQOUKOFSUDJODA-UHFFFAOYSA-N
• NSC-407538
• 2-(Aminocarbonyl)-2-isopropyl-3-methylbutanoic acid #
• SCHEMBL7824300
• DTXSID30324685
• Butanoic acid, 2-(aminocarbonyl)-3-methyl-2-(1-methylethyl)-
• 2,2-Diisopropylmalonoic acid monoamide

• Inchi： 1S/C9H17NO3/c1-5(2)9(6(3)4,7(10)11)8(12)13/h5-6H,1-4H3,(H2,10,11)(H,12,13)
• InChI Key： BQOUKOFSUDJODA-UHFFFAOYSA-N
• SMILES： OC(C(C(N)=O)(C(C)C)C(C)C)=O

Computed Properties

• Exact Mass: 187.12091
• Monoisotopic Mass: 187.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 80.4Ų

Experimental Properties

• PSA: 80.39